Cas no 1803848-19-2 (1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one
• CAS No: 1803848-19-2
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4972012
• Update Time: 2025-05-24

1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one

• Inchi： 1S/C9H7Br2ClO/c10-5-9(13)3-6-1-7(11)4-8(12)2-6/h1-2,4H,3,5H2
• InChI Key： MZGMLNFHHUKOQF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC(CBr)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one (CAS No. 1803848-19-2)

1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one, with the chemical formula C₁₀H₆B₂Cl₂O, is a significant compound in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number CAS NO.1803848-19-2, has garnered attention due to its versatile applications in the development of novel pharmaceuticals and agrochemicals. The structural features of this molecule, particularly the presence of bromo and chloro substituents on the aromatic ring, make it a valuable intermediate in various synthetic pathways.

The bromo and chloro functional groups on the phenyl ring contribute to the compound's reactivity, enabling it to participate in a wide range of chemical transformations. These include nucleophilic aromatic substitution reactions, cross-coupling reactions, and other palladium-catalyzed processes. The propan-2-one moiety provides a ketone group that can be further modified through condensation reactions, oxidation, or reduction, offering multiple avenues for structural diversification.

In recent years, 1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one has been extensively studied for its potential in medicinal chemistry. Its structural framework is reminiscent of several bioactive molecules, making it a promising candidate for drug discovery programs. Researchers have explored its utility in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of this compound is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, with many drugs featuring these cyclic structures due to their favorable pharmacokinetic properties. The bromo and chloro substituents on 1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one facilitate its incorporation into complex heterocyclic frameworks through cyclization reactions. These reactions can be tailored to produce fused rings such as benzothiazoles, indoles, and quinolines, which are known for their broad spectrum of biological activities.

The compound's significance extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies utilize 1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one as a key building block in multi-step syntheses aimed at producing lead compounds for clinical trials. Its stability under various reaction conditions and ease of handling make it an attractive choice for large-scale production.

The latest advancements in synthetic methodologies have further enhanced the utility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have opened new doors for modifying its structure. For example, palladium-catalyzed Suzuki-Miyaura couplings allow for the introduction of aryl groups at specific positions, expanding the library of possible derivatives. These modifications can be fine-tuned to optimize biological activity and pharmacokinetic profiles.

In addition to its pharmaceutical applications, 1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one has shown promise in agrochemical research. Its structural motifs are shared by several herbicides and fungicides, suggesting that derivatives could exhibit similar biological activities. By leveraging computational chemistry and high-throughput screening techniques, researchers are identifying new analogs with enhanced efficacy and reduced environmental impact.

The compound's versatility also makes it a valuable tool in material science. Its ability to form coordination complexes with metal ions has been exploited in the development of catalysts and functional materials. These complexes exhibit unique electronic properties that can be harnessed for applications ranging from organic synthesis to electronic devices.

As our understanding of molecular interactions continues to evolve, so does the potential of 1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one. Emerging fields such as click chemistry and biocatalysis are providing new ways to functionalize this molecule efficiently and sustainably. By integrating these approaches with traditional synthetic strategies, scientists are paving the way for innovative applications across multiple disciplines.

In conclusion, 1-Bromo-3-(3-bromo-5-chlorophenyl)propan-2-one (CAS No. 1803848-19-2) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As synthetic methodologies continue to advance, the potential applications of this compound will undoubtedly expand further.